Cas no 696-71-9 (Cyclooctanol)

Cyclooctanol is a cyclic alcohol with the molecular formula C₈H₁₆O, characterized by an eight-membered carbon ring with a hydroxyl group. It is a versatile intermediate in organic synthesis, particularly useful in the production of fragrances, plasticizers, and specialty chemicals. Its cyclic structure imparts stability and reactivity, making it valuable for ring-opening and functionalization reactions. Cyclooctanol is also employed in polymer chemistry as a monomer or modifier. The compound exhibits moderate solubility in common organic solvents and demonstrates predictable reactivity under controlled conditions. Its well-defined stereochemistry and conformational flexibility further enhance its utility in asymmetric synthesis and catalytic applications.
Cyclooctanol structure
Cyclooctanol structure
Product Name:Cyclooctanol
CAS No:696-71-9
MF:C8H16O
MW:128.212042808533
MDL:MFCD00001744
CID:39596
PubChem ID:12766
Update Time:2025-05-27

Cyclooctanol Chemical and Physical Properties

Names and Identifiers

    • Cyclooctanol
    • 1-Hydroxycyclooctane
    • C8H16O
    • c9-8-6-4-2-1-3-5-7-8
    • cyclo-octanol
    • Cyclooctyl alcohol
    • diepoxycyclooctane
    • FHADSMKORVFYOS-UHFFFAOYSA
    • h8-9H,1-7H2
    • FHADSMKORVFYOS-UHFFFAOYSA-N
    • FHADSMKORVFYOS-UHFFFAOYSA-
    • BDBM36194
    • NSC60162
    • SBB058905
    • 7963AF
    • TL8004897
    • ST51040589
    • Z1259086978
    • InChI=1/C8H16O/c9-8-6-4-2-1-3-5-7-8/h8-9H,1-7H2
    • 696-71-9
    • DTXSID80219875
    • NSC 60162
    • N948SW87NY
    • CS-0204887
    • MFCD00001744
    • Q2577904
    • NS00036914
    • NSC-60162
    • AMY39481
    • AKOS000119175
    • FT-0624239
    • EN300-19101
    • SCHEMBL40903
    • AS-56409
    • CHEMBL457729
    • UNII-N948SW87NY
    • D89280
    • Z104472780
    • EINECS 211-800-6
    • SY048785
    • DTXCID30142366
    • AAA69671
    • 211-800-6
    • MDL： MFCD00001744
    • Inchi： 1S/C8H16O/c9-8-6-4-2-1-3-5-7-8/h8-9H,1-7H2
    • InChI Key： FHADSMKORVFYOS-UHFFFAOYSA-N
    • SMILES： OC1CCCCCCC1
    • BRN： 1848166

Computed Properties

  • Exact Mass: 128.12000
  • Monoisotopic Mass: 128.120115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 63
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Colorless viscous liquid.
  • Density: 0.974 g/mL at 25 °C(lit.)
  • Melting Point: 14-15 °C(lit.)
  • Boiling Point: 108°C/22mmHg(lit.)
  • Flash Point: 187 °F
  • Refractive Index: n20/D 1.486(lit.)
  • Solubility: Miscible with acetone.
  • PSA: 20.23000
  • LogP: 2.09160
  • Solubility: Not determined
  • Vapor Pressure: 0.1±0.9 mmHg at 25°C

Cyclooctanol Security Information

Cyclooctanol Customs Data

  • HS CODE：2906199090
  • Customs Data：

    China Customs Code:

    2906199090

    Overview:

    2906199090. Other naphthenic alcohols,Cycloenol and cycloterpenol. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906199090. cyclanic, cyclenic or cyclotherpenic alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Cyclooctanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR7566-25g
Cyclooctanol
 696-71-9
25g
 £105.00 2024-05-23
Apollo Scientific
OR7566-100g
Cyclooctanol
 696-71-9
100g
 £261.00 2024-05-23
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C870244-1g
Cyclooctanol
 696-71-9 98%
1g
 ￥68.00 2022-09-02
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
A17825-25g
Cyclooctanol, 97%
 696-71-9 97%
25g
 ￥946.00 2023-06-02
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
A17825-100g
Cyclooctanol, 97%
 696-71-9 97%
100g
 ￥2929.00 2023-06-02
abcr
AB115163-25 g
Cyclooctanol, 97%; .
 696-71-9 97%
25g
 €102.90 2023-01-31
abcr
AB115163-100 g
Cyclooctanol, 97%; .
 696-71-9 97%
100g
 €269.00 2023-01-31
Chemenu
CM344829-25g
Cyclooctanol
 696-71-9 95%+
25g
 $200 2022-06-10
Chemenu
CM344829-100g
Cyclooctanol
 696-71-9 95%+
100g
 $772 2022-06-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C870244-5g
Cyclooctanol
 696-71-9 98%
5g
 ￥188.00 2022-09-02

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